Cas no 1804465-12-0 (4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid)

4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid is a fluorinated heterocyclic compound. Its unique structural features provide advantages in chemical synthesis, offering increased stability and selectivity for targeted reactions. This compound's substituents enhance solubility and reactivity, making it a valuable tool in the development of pharmaceuticals and fine chemicals.
4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid structure
1804465-12-0 structure
Product Name:4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid
CAS No:1804465-12-0
MF:C8H3BrF5NO2
MW:320.010938882828
CID:4867912
Update Time:2025-07-19

4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid
    • Inchi: 1S/C8H3BrF5NO2/c9-4-2(7(16)17)1-15-5(6(10)11)3(4)8(12,13)14/h1,6H,(H,16,17)
    • InChI Key: XLIILXHZEREFTG-UHFFFAOYSA-N
    • SMILES: BrC1C(C(=O)O)=CN=C(C(F)F)C=1C(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 298
  • XLogP3: 2.6
  • Topological Polar Surface Area: 50.2

4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029052035-1g
4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid
1804465-12-0 97%
1g
$1,504.90 2022-04-02

Additional information on 4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid

Introduction to 4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid (CAS No. 1804465-12-0)

4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid, identified by its CAS number 1804465-12-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple fluorinated substituents and a bromine atom makes it a particularly intriguing molecule for synthetic chemists and biologists alike, as these functional groups can significantly influence its reactivity, solubility, and biological activity.

The structural features of 4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid include three key substituents: a bromine atom at the 4-position, a difluoromethyl group at the 2-position, and a trifluoromethyl group at the 3-position. Additionally, the carboxylic acid functional group at the 5-position provides a site for further derivatization, enabling the synthesis of more complex molecules. These structural elements not only contribute to the compound's unique chemical properties but also open up diverse possibilities for its application in drug discovery and development.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The introduction of fluorine atoms into aromatic rings can modulate electronic effects, lipophilicity, and hydrogen bonding capabilities, all of which are critical factors in determining a molecule's pharmacological profile. For instance, trifluoromethyl groups are known to increase binding affinity by extending hydrophobic interactions with protein targets, while difluoromethyl groups can enhance metabolic stability by preventing oxidative degradation.

4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid has found utility in the synthesis of various pharmacologically active compounds. Its bromine substituent allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in constructing complex molecular architectures. The carboxylic acid group can be esterified or amidated to introduce additional functionality or improve solubility. These attributes make it a valuable intermediate in the development of novel therapeutic agents targeting a range of diseases.

One of the most promising applications of this compound lies in its use as a building block for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are implicated in numerous diseases, including cancer. By modifying the structure of 4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid, researchers can fine-tune its interactions with specific kinase domains, leading to the development of highly selective inhibitors. Recent studies have demonstrated that fluorinated pyridines can enhance kinase inhibition by improving binding affinity and reducing off-target effects.

The impact of fluorination on drug design has been extensively studied in recent literature. For example, a 2021 review published in *Journal of Medicinal Chemistry* highlighted the role of fluorinated pyridines in optimizing drug-like properties such as solubility, permeability, and metabolic stability. The authors noted that compounds containing trifluoromethyl or difluoromethyl groups often exhibit superior pharmacokinetic profiles compared to their non-fluorinated counterparts. This underscores the importance of 4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid as a key intermediate in modern drug discovery.

Another area where this compound has shown promise is in the development of antiviral agents. Viruses often rely on host cell machinery for replication, making enzymes like kinases critical targets for antiviral therapy. By leveraging the structural flexibility of 4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid, scientists have designed molecules that can disrupt viral replication cycles by inhibiting essential host enzymes. Preliminary studies have indicated that certain derivatives exhibit potent antiviral activity against RNA viruses, suggesting potential applications in combating emerging infectious diseases.

The synthesis of 4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid is an intricate process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve multi-step sequences involving halogenation, fluorination, and carboxylation reactions. Advances in synthetic methodologies have enabled more efficient production methods, including transition-metal-catalyzed reactions that streamline the introduction of functional groups. These improvements have not only reduced production costs but also enhanced scalability for industrial applications.

The safety and handling of 4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid must be carefully considered due to its reactive nature. While it is not classified as a hazardous material under standard regulatory guidelines, proper precautions should be taken to prevent exposure during synthesis and handling. Personal protective equipment (PPE), such as gloves and lab coats, should be worn at all times when working with this compound. Additionally, adequate ventilation and waste disposal protocols must be followed to ensure environmental safety.

In conclusion,4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid (CAS No. 1804465-12-0) is a versatile and valuable compound with significant potential in pharmaceutical research and development. Its unique structural features make it an ideal candidate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated pyridines,this compound is likely to play an increasingly important role in drug discovery efforts worldwide.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司